Cas no 481-26-5 (Pregnane, (5b)-)

• Product Name: Pregnane, (5b)-
• CAS No: 481-26-5
• Molecular Formula: C₂₁H₃₆
• Molecular Weight: 288.51054
• CID: 329690
• PubChem ID: 439513

Pregnane, (5b)- Properties

Names and Identifiers

• Pregnane, (5b)-
• 17-BETA-ETHYLETIOCHOLANE
• 5B-PREGNANE
• 5ß(H)-Pregnane
• 17&#946
• 5&#946
• 5ß(H)-Pregnane100µg
• -Ethyletiocholane
• -Pregnane
• 5.beta.-Pregnane
• 10Z78HHV4C
• JWMFYGXQPXQEEM-NUNROCCHSA-N
• Pregnane
• 17.beta.-Ethyletiocholane
• Pregnane [MI]
• 481-26-5
• DTXSID80331420
• AKOS024307000
• (5S,8S,9S,10S,13R,14S,17S)-17-ethyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene
• C01523
• CHEBI:20674
• UNII-10Z78HHV4C
• Pregnane, (5beta)-
• Pregnane, (5.beta.)-
• 5beta-Pregnane
• 17beta-Ethyletiocholane

• InChIKey： JWMFYGXQPXQEEM-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H36/c1-4-15-9-11-18-17-10-8-16-7-5-6-13-20(16,2)19(17)12-14-21(15,18)3/h15-19H,4-14H2,1-3H3
• SMILES： CCC1C2(C)C(C3C(CC2)C2(C)C(CCCC2)CC3)CC1

Computed Properties

• Exact Mass: 288.28188
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 288.282
• Heavy Atom Count: 21
• Complexity: 399
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 6.44540
• PSA: 0
• Refractive Index: 1.4664 (estimate)
• Boiling Point: 365.73°C (rough estimate)
• Melting Point: 83.5°
• Flash Point: 162.7°C
• Specific Rotation: D19 +20° (c = 2 in chloroform)
• Density: d415 1.032

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids